L-Tryptophan-d5 L-Tryptophan-d5 L-Tryptophan-d5 is intended for use as an internal standard for the quantification of L-tryptophan by GC- or LC-MS. L-Tryptophan is an essential amino acid. It serves as a substrate for tryptophan hydroxylase (TPH), indoleamine-2,3-dioxygenase (IDO), and tryptophan-2,3-dioxygenase (TDO) for the biosynthesis of serotonin (5-HT;) and kynurenine. L-Tryptophan is also metabolized by enteric bacteria expressing tryptophanase into indole, pyruvate, and ammonia. It increases 5-HT, 5-hydroxy-L-tryptophan (5-HTP), and 5-hydroxy indole-3-acetic acid (5-HIAA) levels in the diencephalon of rats when administered at a dose of 300 mg/kg. L-Tryptophan decreases immobility time in the forced swim test in rats when administered at doses of 4 and 20 mg/kg per day for eight weeks.
A labeled, essential amino acid.

Brand Name: Vulcanchem
CAS No.: 62595-11-3
VCID: VC21152512
InChI: InChI=1S/C11H12N2O2/c12-9(11(14)15)5-7-6-13-10-4-2-1-3-8(7)10/h1-4,6,9,13H,5,12H2,(H,14,15)/t9-/m0/s1/i1D,2D,3D,4D,6D
SMILES: C1=CC=C2C(=C1)C(=CN2)CC(C(=O)O)N
Molecular Formula: C11H12N2O2
Molecular Weight: 209.26 g/mol

L-Tryptophan-d5

CAS No.: 62595-11-3

Cat. No.: VC21152512

Molecular Formula: C11H12N2O2

Molecular Weight: 209.26 g/mol

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L-Tryptophan-d5 - 62595-11-3

Specification

Description L-Tryptophan-d5 is intended for use as an internal standard for the quantification of L-tryptophan by GC- or LC-MS. L-Tryptophan is an essential amino acid. It serves as a substrate for tryptophan hydroxylase (TPH), indoleamine-2,3-dioxygenase (IDO), and tryptophan-2,3-dioxygenase (TDO) for the biosynthesis of serotonin (5-HT;) and kynurenine. L-Tryptophan is also metabolized by enteric bacteria expressing tryptophanase into indole, pyruvate, and ammonia. It increases 5-HT, 5-hydroxy-L-tryptophan (5-HTP), and 5-hydroxy indole-3-acetic acid (5-HIAA) levels in the diencephalon of rats when administered at a dose of 300 mg/kg. L-Tryptophan decreases immobility time in the forced swim test in rats when administered at doses of 4 and 20 mg/kg per day for eight weeks.
A labeled, essential amino acid.

CAS No. 62595-11-3
Molecular Formula C11H12N2O2
Molecular Weight 209.26 g/mol
IUPAC Name (2S)-2-amino-3-(2,4,5,6,7-pentadeuterio-1H-indol-3-yl)propanoic acid
Standard InChI InChI=1S/C11H12N2O2/c12-9(11(14)15)5-7-6-13-10-4-2-1-3-8(7)10/h1-4,6,9,13H,5,12H2,(H,14,15)/t9-/m0/s1/i1D,2D,3D,4D,6D
Standard InChI Key QIVBCDIJIAJPQS-HLTLGYGQSA-N
Isomeric SMILES [2H]C1=C(C(=C2C(=C1[2H])C(=C(N2)[2H])C[C@@H](C(=O)O)N)[2H])[2H]
SMILES C1=CC=C2C(=C1)C(=CN2)CC(C(=O)O)N
Canonical SMILES C1=CC=C2C(=C1)C(=CN2)CC(C(=O)O)N

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